(R)-(+)-2-Methyl-2-propanesulfinamide
Overview
Description
Synthesis Analysis
The synthesis of (R)-(+)-2-Methyl-2-propanesulfinamide involves several key steps, including the condensation of N-tert-butanesulfinamide with aldehydes or ketones, followed by the asymmetric oxidation of the resulting sulfinamide compounds. An improved synthesis method that overcomes scalability issues involves the catalytic asymmetric oxidation of di-tert-butyl disulfide, utilizing inexpensive chiral ligands, and can be performed on a kilogram scale (Weix & Ellman, 2003). This method provides a practical and efficient approach to producing (R)-(+)-2-Methyl-2-propanesulfinamide in large quantities.
Molecular Structure Analysis
The molecular structure of (R)-(+)-2-Methyl-2-propanesulfinamide has been characterized using various spectroscopic methods, including X-ray crystallography, which reveals the spatial arrangement of atoms within the molecule and confirms its chiral nature. The stereochemistry of this compound is crucial for its applications in asymmetric synthesis, as it directly influences the outcome of the chemical reactions it is involved in.
Chemical Reactions and Properties
(R)-(+)-2-Methyl-2-propanesulfinamide participates in a variety of chemical reactions, serving as a precursor for the synthesis of chiral amines and other functionalized organic molecules. For example, it undergoes nucleophilic addition reactions with organometallic reagents, leading to the formation of chiral amines with high enantiomeric excess. This reactivity profile is attributed to the sulfinamide group, which acts as a directing group and stabilizes the intermediate species formed during the reaction process.
Physical Properties Analysis
The physical properties of (R)-(+)-2-Methyl-2-propanesulfinamide, such as melting point, solubility, and optical rotation, are important parameters that influence its handling and application in synthetic procedures. These properties are determined by its molecular structure and can be measured using standard laboratory techniques.
Chemical Properties Analysis
The chemical properties of (R)-(+)-2-Methyl-2-propanesulfinamide, including its reactivity, stability, and functional group compatibility, are essential for its use in organic synthesis. Its stability under various conditions and its compatibility with different reagents and catalysts make it a valuable intermediate in the synthesis of complex organic molecules.
- (Weix & Ellman, 2003)
- Additional references and detailed studies can be accessed for specific information on synthesis methods, molecular structure analysis, and chemical properties.
Scientific Research Applications
1. Chiral Ligand in Pharmaceutical Compositions
- Application Summary : “®-(+)-2-Methyl-2-propanesulfinamide” is used as a chiral ligand in pharmaceutical compositions . Chiral ligands are crucial in the development of drugs as they can significantly influence the efficacy of the drug.
2. Synthesis of Chiral Aziridines
- Application Summary : “®-(+)-2-Methyl-2-propanesulfinamide” is used in the preparation of beta-chloro sulfinamides in the synthesis of chiral aziridines . Aziridines are three-membered cyclic compounds that are useful in organic synthesis.
3. Preparation of Organocatalyst for Enantioselective Reduction of Imines
- Application Summary : “®-(+)-2-Methyl-2-propanesulfinamide” is involved in the preparation of an organocatalyst for the enantioselective reduction of imines . This is a key reaction in the synthesis of many organic compounds.
4. Preparation of P,N-sulfinyl Imine Ligands
- Application Summary : “®-(+)-2-Methyl-2-propanesulfinamide” can be converted into P,N-sulfinyl imine ligands through condensation with aldehydes and ketones . These ligands can undergo iridium-catalyzed asymmetric hydrogenation of olefins .
5. Synthesis of Chiral Amines
- Application Summary : “®-(+)-2-Methyl-2-propanesulfinamide” serves as a reagent for synthesizing chiral amines . Chiral amines are important building blocks in the synthesis of many organic compounds.
6. Preparation of N-(1-cyclohexylmethylidene)-2-methylpropane-2-sulfinamide
- Application Summary : “®-(+)-2-Methyl-2-propanesulfinamide” can be used to prepare N-(1-cyclohexylmethylidene)-2-methylpropane-2-sulfinamide via copper mediated condensation with cyclohexane carboxaldehyde .
7. Preparation of (20 E )- N -[ t -butyl-( R )-sulfinyl]-3β-( t -butyldimethylsilyloxy)-pregn-5-en-20-imine
properties
IUPAC Name |
(R)-2-methylpropane-2-sulfinamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11NOS/c1-4(2,3)7(5)6/h5H2,1-3H3/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CESUXLKAADQNTB-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)S(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[S@@](=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40449939 | |
Record name | (R)-(+)-2-Methyl-2-propanesulfinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40449939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-(+)-2-Methyl-2-propanesulfinamide | |
CAS RN |
196929-78-9 | |
Record name | (R)-2-Methylpropane-2-sulfinamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=196929-78-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (R)-(+)-2-Methyl-2-propanesulfinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40449939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (R)-2-methylpropane-2-sulfinamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.201.542 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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